N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[6-(pyridin-3-yl)pyridazin-3-yl]sulfanyl}acetamide

Specification

• CAS No.: 894002-05-2
• Molecular Formula: C19H15N5OS2
• Molecular Weight: 393.48
• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C19H15N5OS2/c1-12-4-5-15-16(9-12)27-19(21-15)22-17(25)11-26-18-7-6-14(23-24-18)13-3-2-8-20-10-13/h2-10H,11H2,1H3,(H,21,22,25)
• Standard InChI Key: XVGVULMGZFZWRL-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=C(C=C3)C4=CN=CC=C4

Introduction

Synthesis and Preparation

The synthesis of such complex molecules typically involves multi-step organic reactions. Common steps might include:

• Condensation Reactions: To form the amide bond between the benzothiazole and the acetamide part.

• Cross-Coupling Reactions: To attach the pyridazine and pyridine rings to the main structure.

Potential Biological Activities

Compounds with benzothiazole and pyridazine rings often exhibit interesting biological properties due to their ability to interact with various biological targets. Potential activities might include:

• Antimicrobial Properties: Benzothiazoles are known for their antimicrobial effects.

• Antioxidant Properties: Some benzothiazole derivatives have shown antioxidant activity.

Comparison with Similar Compounds

Compound Name	Structure Highlights	Unique Features
N-(6-methyl-1,3-benzothiazol-2-yl)pyridine-2-carboxamide	Contains a benzothiazole and pyridine ring	Lacks pyridazine and sulfanyl groups
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[3-(4-methylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]acetamide}	Includes a benzothiazole and pyridazinone fragment	Contains a piperidine ring instead of pyridine
N-(6-methyl-1,3-benzothiazol-2-yl)acetamide	Simplest form with just a benzothiazole ring	Lacks additional heterocyclic rings